Cas no 66076-78-6 (2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one)

• Product Name: 2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one
• CAS No: 66076-78-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 58428
• PubChem ID: 13040300
• Update Time: 2025-04-18

2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydro-5-(4-methylphenyl)-3H-pyrazol-3-one
• 3-(4-methylphenyl)-1,4-dihydropyrazol-5-one
• 2,4,6-TRIMETHYLBENZYL MERCAPTAN
• DTXSID20516037
• 5-(p-tolyl)-2,4-dihydro-3H-pyrazol-3-one
• 3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-5-one
• 66076-78-6
• 3-(p-Tolyl)-1H-pyrazol-5(4H)-one
• SCHEMBL20279531
• AKOS004121316

• Inchi： 1S/C10H10N2O/c1-7-2-4-8(5-3-7)9-6-10(13)12-11-9/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： DDFWVWUTJUSDMK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(C)=CC=2)=NN1

Computed Properties

• Exact Mass: 174.07900
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.22
• Refractive Index: 1.624
• PSA: 41.46000
• LogP: 0.98340